3-(4-methyl-1,3-thiazol-5-yl)-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)propanamide

• IUPAC Name: 3-(4-methyl-1,3-thiazol-5-yl)-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)propanamide
• InChI: InChI=1S/C14H15N5OS/c1-10-12(21-9-17-10)3-4-13(20)16-7-11-8-18-19-6-2-5-15-14(11)19/h2,5-6,8-9H,3-4,7H2,1H3,(H,16,20)
• InChI Key: USWZPJYESHOADA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CCC(=O)NCC2=C3N=CC=CN3N=C2
• Molecular Formula: C14H15N5OS
• Molecular Weight: 301.37 g/mol

Description

3-(4-methyl-1,3-thiazol-5-yl)-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)propanamide, also known as TH287, is a small molecule inhibitor that has been developed for the treatment of various types of cancers. It is a potent and selective inhibitor of the DNA damage response enzyme, MTH1, which is involved in the prevention of oxidative DNA damage. TH287 has shown promising results in preclinical studies, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions will be discussed in

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• Researchers have explored the synthesis of new derivatives incorporating the pyrazolo[3,4-d]pyrimidine skeleton, which includes compounds similar to the one you're interested in. These compounds have been evaluated for their antimicrobial properties, showing moderate activity in some cases (Farag, Kheder, & Mabkhot, 2009).

Synthesis for Antimicrobial and Antifungal Activity

• Another study focused on the synthesis of novel pyrazolo[3,4-d]pyrimidin derivatives and their evaluation for antimicrobial and antifungal activities. The results indicated significant activity for these compounds (Khobragade, Bodade, Konda, Dawane, & Manwar, 2010).

Herbicidal Activity

• A study investigated the synthesis and herbicidal activity of compounds containing pyrimidine and 1,3,4-thiadiazole rings. These compounds showed moderate to good selective herbicidal activity against certain plants (Liu & Shi, 2014).

Anticancer and Anti-5-Lipoxygenase Agents

• Researchers synthesized and evaluated novel pyrazolopyrimidines derivatives as potential anticancer and anti-5-lipoxygenase agents, demonstrating promising results in these applications (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

Antiproliferative Activity

• Another study synthesized a new class of compounds with potential antiproliferative activity against various cancer cell lines. These compounds were found to be selective in their cytotoxicity to cancer cells compared to normal cells (Nagaraju, Reddy, Padmaja, & Ugale, 2020).

Synthesis for Potential Anticancer Agents

• A study synthesized new 3-heteroarylindoles with potential anticancer properties. Several new compounds showed moderate to high anticancer activity compared to a reference drug (Abdelhamid, Gomha, Abdelriheem, & Kandeel, 2016).

Synthesis and Biological Evaluation

• Another research synthesized and biologically evaluated novel pyrazolopyrimidines derivatives for their antimicrobial potentialities and antioxidant activities. Some of these compounds also showed antitumor activity (Rizk, El‐Borai, Ragab, & Ibrahim, 2020).